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Compound of Interest

Compound Name: WDR5-0103

Cat. No.: B1682272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety, handling, and disposal information for WDR5-0103, a

potent antagonist of the WD repeat-containing protein 5 (WDR5). Adherence to these

guidelines is essential to ensure personal safety and maintain the integrity of experimental

outcomes. This guide is intended to supplement, not replace, institutional safety protocols and

the manufacturer's Safety Data Sheet (SDS).

Immediate Safety and Personal Protective
Equipment (PPE)
While the Safety Data Sheet for WDR5-0103 indicates that it does not meet the criteria for

classification as a hazardous substance under EC Directives, it is prudent to handle it with the

care afforded to all potent, biologically active small molecules.[1] The toxicological properties of

novel research chemicals are often not fully characterized. Therefore, a comprehensive risk

assessment should be conducted before handling.

The following table summarizes the recommended personal protective equipment for handling

WDR5-0103.
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PPE Category Item
Specifications and Best
Practices

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times to

protect against accidental

splashes.

Hand Protection Nitrile Gloves

Double gloving is

recommended, especially

when handling the solid

compound or concentrated

stock solutions. Change gloves

immediately if contaminated.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect skin

and clothing.

Respiratory Protection

Not generally required for

handling small quantities in a

well-ventilated area. A fume

hood is required when

weighing the solid compound

or preparing stock solutions to

prevent inhalation of any fine

particulates.

Operational Plans: Handling, Storage, and Disposal
Proper operational procedures are critical for both safety and preserving the stability of WDR5-
0103.
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Parameter Recommendation

Storage of Solid Compound Store at +4°C in a tightly sealed container.[2]

Storage of Stock Solutions

Prepare aliquots to avoid repeated freeze-thaw

cycles and store at -20°C. Solutions are

generally stable for up to one month.[3]

Solution Preparation

When preparing stock solutions, use a chemical

fume hood. For dissolution, sonication or gentle

heating (up to 45°C) can be used to aid in

dissolving the compound.[4]

Quantitative Data for WDR5-0103:

Property Value

Molecular Weight 383.44 g/mol [2]

CAS Number 890190-22-4[2]

Solubility in DMSO Up to 100 mM[2]

Solubility in Ethanol Up to 50 mM[2]

Disposal Plan
All waste materials contaminated with WDR5-0103 should be treated as chemical waste.
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Waste Type Disposal Procedure

Solid Waste

Collect contaminated consumables (e.g., pipette

tips, tubes, gloves) in a designated, sealed, and

clearly labeled hazardous waste container.

Liquid Waste

Collect unused solutions and contaminated

solvents in a designated, sealed, and clearly

labeled hazardous waste container. Do not

dispose of down the drain.

Sharps

Dispose of any contaminated needles or other

sharps in a designated sharps container for

chemically contaminated sharps.

Experimental Protocol: In Vitro Histone
Methyltransferase (HMT) Assay
This protocol details a key experiment to determine the inhibitory effect of WDR5-0103 on the

catalytic activity of the MLL (mixed-lineage leukemia) core complex.

Objective: To measure the IC50 value of WDR5-0103 for the inhibition of MLL complex

methyltransferase activity.

Materials:

Recombinant MLL core complex (trimeric: MLL, WDR5, RbBP5; or tetrameric: MLL, WDR5,

RbBP5, ASH2L)

Histone H3 peptide substrate

S-adenosyl-L-[methyl-³H]-methionine ([³H]-SAM) as the methyl donor

WDR5-0103

Assay buffer (e.g., 20 mM HEPES, pH 7.8, 5% glycerol, 5 mM DTT, 0.5 mM EDTA)[4]

Scintillation fluid and counter
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Procedure:

Reaction Setup: In a microplate, combine the MLL core complex, histone H3 peptide

substrate, and varying concentrations of WDR5-0103 in the assay buffer.

Initiation of Reaction: Start the methyltransferase reaction by adding [³H]-SAM.

Incubation: Incubate the reaction mixture at 22°C for 1 hour.[4]

Termination of Reaction: Stop the reaction, typically by adding an acid or spotting the

reaction mixture onto filter paper.

Quantification: Measure the incorporation of the [³H]-methyl group into the histone H3

peptide using a scintillation counter.

Data Analysis: Plot the percentage of inhibition against the logarithm of the WDR5-0103
concentration and fit the data to a dose-response curve to determine the IC50 value. At a

trimeric MLL complex concentration of 0.125 µM, WDR5-0103 has been shown to inhibit

MLL catalytic activity with an IC50 value of 39 ± 10 µM.

Visualizations
WDR5 Signaling Pathway
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WDR5 Signaling Pathway

Complex Formation

MLL

MLL Core Complex

WDR5 RbBP5 ASH2L

H3K4 Trimethylation

Methylation

Histone H3

Target Gene Activation

WDR5-0103

Inhibits Interaction with MLL

Click to download full resolution via product page

Caption: WDR5 as a scaffold for the MLL methyltransferase complex.

Experimental Workflow for Handling WDR5-0103
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Experimental Workflow for WDR5-0103
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Caption: A streamlined workflow for the safe handling of WDR5-0103.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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